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Compound of Interest

Compound Name: SAFit2

Cat. No.: B610659 Get Quote

SAFit2 is a potent and highly selective inhibitor of the FK506-binding protein 51 (FKBP51), a

crucial regulator in stress-related and metabolic signaling pathways.[1][2][3] This document

provides essential safety protocols, operational guidance, and disposal plans for laboratory

personnel, including researchers, scientists, and drug development professionals working with

this compound.

Physicochemical Properties
A clear understanding of the physical and chemical properties of SAFit2 is fundamental for its

safe handling.

Property Value

Chemical Formula C₄₆H₆₂N₂O₁₀

Molar Mass 803.00 g·mol⁻¹

CAS Number 1643125-33-0

Appearance Crystalline solid

Solubility

Soluble in DMSO (~50 mg/ml), DMF (~50

mg/ml), and Ethanol (~10 mg/ml). Sparingly

soluble in aqueous buffers.

Source: Cayman Chemical, MedchemExpress[4][5]
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Personal Protective Equipment (PPE) and Safety
Precautions
While the Safety Data Sheet (SDS) from some suppliers may indicate that SAFit2 is not

classified as a hazardous substance, a conservative approach to handling is strongly

recommended due to its potent biological activity as a selective inhibitor. Standard laboratory

best practices for handling potent compounds should be followed.

Recommended PPE
Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended, especially when handling stock solutions or performing procedures with a

higher risk of splashing.[6] Gloves should be changed regularly and immediately if

contaminated.

Eye Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a splash hazard, chemical splash goggles or a face shield should be worn.

[7][8]

Lab Coat: A clean, buttoned lab coat must be worn at all times in the laboratory.

Respiratory Protection: While not generally required for handling the solid compound under

normal conditions, a NIOSH-certified respirator (e.g., N95) should be used if there is a risk of

generating aerosols or dust, for instance, when weighing out large quantities.[7]

Handling Procedures
Weighing: Handle the solid compound in a well-ventilated area, preferably within a chemical

fume hood or a balance enclosure, to minimize inhalation risk.

Solution Preparation: Prepare solutions in a chemical fume hood. SAFit2 is often dissolved

in organic solvents like DMSO.[4][5] Handle these solvents with appropriate care.

General Hygiene: Avoid skin and eye contact. Do not ingest. Wash hands thoroughly after

handling, even if gloves were worn.[4]
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Operational Plans: Storage and Solution
Preparation
Proper storage and accurate solution preparation are critical for maintaining the integrity of

SAFit2 and ensuring experimental reproducibility.

Storage
Form Storage Temperature Duration

Solid (Powder) -20°C ≥ 4 years

Stock Solution (in DMSO) -20°C or -80°C
Up to 1 month at -20°C, up to

6 months at -80°C

Source: Cayman Chemical, MedchemExpress[1][4]

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Aqueous solutions are not recommended for storage for more than one day.[4]

Solution Preparation Protocol
To prepare a stock solution, dissolve the crystalline SAFit2 in an appropriate organic solvent

such as DMSO.[4][5] For aqueous buffers, it is recommended to first dissolve SAFit2 in DMSO

and then dilute with the aqueous buffer of choice to the final desired concentration.[4]

Disposal Plan
All waste materials contaminated with SAFit2 should be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, clearly labeled hazardous waste container.[9]

Liquid Waste: Unused solutions and contaminated aqueous waste should be collected in a

sealed, properly labeled hazardous waste container. Do not pour down the drain.[10]
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Empty Containers: Original containers of SAFit2 should be triple-rinsed with an appropriate

solvent, and the rinsate collected as hazardous waste before the container is discarded.[11]

Experimental Protocols
Below are detailed methodologies for key experiments involving SAFit2.

In Vitro Experiment: Treatment of Primary Myotubes
This protocol describes the treatment of primary extensor digitorum longus (EDL) myotubes to

investigate the effect of SAFit2 on GLUT4 expression.

Cell Culture: Culture primary EDL myotubes under standard conditions.

SAFit2 Treatment: Expose the myotubes to 0.6 µM SAFit2 or a vehicle control (e.g., DMSO)

overnight.

Serum Starvation: The following day, serum-starve the cells in low glucose (1000 mg/L)

DMEM containing SAFit2 or vehicle for 4 hours.

Sample Collection: Collect the cells for the preparation of the plasma membrane fraction.

Analysis: Use the membrane fraction for subsequent Western blot analysis to detect GLUT4

expression.

Source: MedchemExpress[1]

In Vivo Experiment: Administration in Mice
This protocol outlines the intraperitoneal administration of SAFit2 to mice for studying its

effects on neuroinflammation and neuropathic pain.

Animal Model: Use a suitable mouse model, such as the spared nerve injury (SNI) model.

SAFit2 Formulation: Prepare a formulation of SAFit2 in a vehicle such as PBS

supplemented with 5% PEG400, 5% Tween 80, and 0.7% ethanol.

Administration: Administer SAFit2 intraperitoneally at a dose of 10 mg/kg.
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Dosing Schedule: Treat the animals twice daily for six consecutive days, starting five days

after surgery.

Behavioral and Biochemical Analysis: Assess neuropathic pain behavior and perform

biochemical analyses at specified time points (e.g., 14 and 21 days post-surgery).

Source: Wedel et al., 2022[12]

Signaling Pathways and Experimental Workflows
SAFit2 exerts its effects primarily by inhibiting FKBP51, which is a key regulator of several

signaling pathways.

SAFit2 and the Glucocorticoid Receptor (GR) Signaling
Pathway
FKBP51 is part of the chaperone machinery that regulates the activity of the glucocorticoid

receptor. By binding to the GR complex, FKBP51 reduces the receptor's affinity for cortisol.

Inhibition of FKBP51 by SAFit2 can therefore enhance GR sensitivity and downstream

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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